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Compound of Interest

Compound Name: Pyrene-d10

Cat. No.: B026445 Get Quote

Essential safety and logistical information for the proper handling and disposal of Pyrene-d10,

ensuring the safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides a step-by-step guide to the safe disposal of Pyrene-d10, a deuterated

polycyclic aromatic hydrocarbon (PAH). Adherence to these procedures is essential to mitigate

health risks and prevent environmental contamination.

Health and Safety Hazards
Pyrene-d10 presents several health hazards. It is harmful if swallowed or absorbed through

the skin and causes skin and serious eye irritation.[1][2] It may also cause respiratory irritation.

[1][2] Furthermore, there is a suspicion that it may cause genetic defects.[3] It is classified as

very toxic to aquatic life with long-lasting effects.[4][5][6][7]

Quantitative Data
A summary of the key quantitative data for Pyrene-d10 is provided in the table below for easy

reference.
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Property Value Source

Molecular Formula C₁₆D₁₀ [1]

Molecular Weight 212.31 g/mol [1][3]

CAS Number 1718-52-1 [1][2][3]

UN Number 3077 [1][4]

Personal Protective Equipment (PPE)
When handling Pyrene-d10, it is imperative to use appropriate personal protective equipment

(PPE) to prevent exposure. This includes:

Eye Protection: Wear safety glasses with side-shields or goggles.[1][4]

Hand Protection: Handle with gloves that have been inspected prior to use.[1] Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[1]

Body Protection: Wear protective clothing appropriate for the amount and concentration of

the substance at the workplace.[4]

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator if dust is

generated.[1]

Step-by-Step Disposal Protocol
The proper disposal of Pyrene-d10 is crucial to prevent environmental contamination and

ensure regulatory compliance. The following protocol outlines the necessary steps for its safe

disposal.

Collection of Waste:

Collect surplus and non-recyclable Pyrene-d10 in a suitable, closed, and properly labeled

container.[1]

Avoid creating dust during collection.[1] Sweep up and shovel spilled material.[1]
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Contaminated packaging should be disposed of as unused product.[1]

Engage a Licensed Disposal Company:

Disposal of Pyrene-d10 must be handled by a licensed professional waste disposal

service.[1][4]

Do not attempt to dispose of this chemical through standard laboratory drains or as regular

solid waste.[1][4][6][8]

Recommended Disposal Method:

The recommended method of disposal is to dissolve or mix the material with a

combustible solvent.[4]

This mixture should then be burned in a chemical incinerator equipped with an afterburner

and scrubber to ensure complete combustion and to remove harmful byproducts.[4]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[4]

Do not let the product enter drains, ground water, or water courses.[4][5] Even small

quantities can be dangerous to drinking water.[5]

In case of a spill, collect the spillage to prevent it from entering the environment.[4][8]

First-Aid Procedures in Case of Exposure
In the event of accidental exposure to Pyrene-d10, immediate first-aid measures should be

taken:

General Advice: Consult a physician and show them the safety data sheet.[1][4]

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1][4]

After Skin Contact: Wash off with soap and plenty of water.[1][4]
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After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1]

After Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[1][4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Pyrene-d10.
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Caption: Logical workflow for the proper disposal of Pyrene-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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